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Compound of Interest

Compound Name:
5-cyclopropyl-2-methoxybenzoic

acid

CAS No.: 1551181-02-2

Cat. No.: B6235884

Get Quote

Executive Summary: Immediate Directives
Primary Disposal Method: High-temperature incineration via a licensed hazardous waste

contractor.[3]

Drain Disposal:STRICTLY PROHIBITED.[2] Do not discharge into municipal sewer systems,

even if neutralized. The cyclopropyl moiety and benzoic acid backbone pose potential

aquatic toxicity risks.

Segregation: Classify as Non-Halogenated Organic Acid. Keep separate from strong

oxidizers and strong bases.[4]

Spill Response: Neutralize with Sodium Bicarbonate (

) only for spill cleanup, then collect as solid waste.

Chemical Profile & Hazard Assessment
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Understanding the physicochemical properties of this compound is critical for selecting the

correct waste stream.

Parameter Data Operational Implication

CAS Number 1551181-02-2
Use for waste manifesting and

labeling.[2][3]

Physical State Solid (Powder)
Primary waste stream will be

solid hazardous waste.[2][3]

Acidity (pKa) ~4.0 - 4.5 (Predicted)

Weak acid.[2][3] Incompatible

with strong bases (exothermic

reaction).[2]

Reactivity Cyclopropyl Strain

The cyclopropyl ring (~27.5

kcal/mol strain energy) is

stable under ambient

conditions but can undergo

exothermic ring-opening in the

presence of strong Lewis acids

or radical initiators.[2][3] Avoid

mixing with concentrated

or

in waste containers.

GHS Hazards H302, H315, H319, H335

Wear P2-grade respiratory

protection and nitrile gloves

during handling.[3]

Waste Segregation & Decision Logic
Effective disposal begins with segregation at the source. Mixing incompatible waste streams is

the leading cause of laboratory accidents.

Disposal Decision Tree
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Figure 1: Decision logic for segregating 5-cyclopropyl-2-methoxybenzoic acid waste

streams.

Detailed Disposal Protocols
Protocol A: Solid Waste (Pure Compound &
Contaminated Debris)
Applicable for: Expired chemicals, weighing paper, contaminated gloves, and spill cleanup

residues.
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Container Selection: Use a wide-mouth High-Density Polyethylene (HDPE) jar.[3] Glass is

acceptable but poses a breakage risk during transport.

Labeling: Attach a hazardous waste tag immediately.[2]

Chemical Name: 5-Cyclopropyl-2-methoxybenzoic acid.[2][3][5]

Hazard Class: Irritant, Organic Acid.[6][7][8][9]

Segregation: Do NOT place in the same container as:

Strong oxidizers (e.g., permanganates, nitrates).

Alkali metals (e.g., sodium, lithium).[3]

Closure: Ensure the lid is screw-tightened when not actively adding waste.

Protocol B: Liquid Waste (Solutions)
Applicable for: Reaction mixtures, mother liquors, and washing solvents.

Solvent Compatibility Check:

If dissolved in Dichloromethane (DCM)

Segregate into Halogenated Waste.[2]

If dissolved in Methanol/DMSO/Ethyl Acetate

Segregate into Non-Halogenated Waste.[2]

pH Check: If the solution is highly acidic (pH < 2), it is recommended to adjust pH to 4–7

using a dilute base (e.g., 5% NaOH) before adding to the organic waste carboy to prevent

acid-catalyzed polymerization of other waste components.[3]

Expert Insight: While the cyclopropyl group is robust, adding a strong acid to a general

waste container can trigger unpredictable chemistry with other organics (e.g., aldol

condensations). Keeping the waste stream near neutral is a best practice for stability.

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 8 Tech Support

https://commonchemistry.cas.org/detail?cas_rn=27739-28-2
https://www.chemscene.com/1249221-05-3.html
https://www.benchchem.com/product/b6235884/docs?utm_src=pdf-body#proper-disposal-procedures-5-cyclopropyl-2-methoxybenzoic-acid-2-3
https://www.chemscene.com/1249221-05-3.html
https://commonchemistry.cas.org/detail?cas_rn=27739-28-2
https://www.bldpharm.com/products/1551181-02-2.html
https://www.carlroth.com/medias/SDB-P738-AU-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNTcyNzR8YXBwbGljYXRpb24vcGRmfGFESTVMMmcwT1M4NU1qSXpNVGMwTWpJMU9UVXdMMU5FUWw5UU56TTRYMEZWWDBWT0xuQmtaZ3xmYzgzN2U1MjVkYzAwNWQ0YjUzYTUyMDE0MDBjOWE3MmQ3MTk2NmZlNmI5NGM1OGJjYWM3MjE3MjQ4YmFhYjFl
https://www.fishersci.com/store/msds?partNumber=AAH3238903&productDescription=5-FLRO-2-METHOXYBENZOIC+AC+1G&vendorId=VN00024248&countryCode=US&language=en
https://wpcdn.web.wsu.edu/wp-fais/uploads/sites/2959/2024/08/OrganicAcids_SOPTemplate_2024.docx
https://www.tcichemicals.com/BE/en/sds/C3261_EU_6N.pdf
https://commonchemistry.cas.org/detail?cas_rn=27739-28-2
https://www.chemscene.com/1249221-05-3.html
https://www.chemscene.com/1249221-05-3.html
https://commonchemistry.cas.org/detail?cas_rn=27739-28-2
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b6235884?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Transfer: Use a funnel with a flash-arrestor (if flammable solvents are present) to pour into

the HDPE carboy.[2][3]

Emergency Contingencies: Spill Cleanup
Scenario: You have spilled 5g of solid powder on the benchtop.

Isolate: Mark the area.[2][10] Alert nearby personnel.

PPE: Don nitrile gloves, safety goggles, and a lab coat.[8] If dust is visible in the air, use a

particulate respirator (N95/P2).

Neutralization (Optional but Recommended):

Lightly mist the powder with water to prevent dust generation.[1]

Sprinkle Sodium Bicarbonate (

) over the spill.[2]

Mechanism:[1][2][9]

.[2][3]

Wait for any fizzing to cease.

Collection:

Sweep the wet paste into a dustpan using a polypropylene brush.

Place all material into a Solid Hazardous Waste container.

Do not wipe into the trash can.

Decontamination: Wash the surface with soap and water.[11]

Regulatory Compliance & Documentation
To ensure "Cradle-to-Grave" tracking as required by the EPA (USA) and REACH (EU):
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US EPA Waste Code: This compound is not P-listed or U-listed specifically.[3] It typically falls

under D001 (Ignitable, if in flammable solvent) or D002 (Corrosive, if pH < 2).[3] If pure solid,

it is often classified as "Non-RCRA Regulated Hazardous Waste" but must still be incinerated

due to aquatic toxicity potential.

Manifesting: Ensure the chemical name is written fully on the waste manifest.[10] Avoid

generic labels like "Organic Solid" if possible, or list it as a principal constituent.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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